Cas no 80646-65-7 (2'-deoxy-6-methyl-5-azacytidine)

• Product Name: 2'-deoxy-6-methyl-5-azacytidine
• CAS No: 80646-65-7
• MF: C₉H₁₄N₄O₄
• MW: 242.231861591339
• CID: 985906
• PubChem ID: 13505996
• Update Time: 2025-04-20

2'-deoxy-6-methyl-5-azacytidine Chemical and Physical Properties

Names and Identifiers

• 2'-deoxy-6-methyl-5-azacytidine
• 1,3,5-Triazin-2(1H)-one, 4-amino-1-(2-deoxy-beta-D-erythro-pentofuranosyl)-6-methyl-
• 2-Dmac
• 80646-65-7
• SCHEMBL1152884

• Inchi： 1S/C9H14N4O4/c1-4-11-8(10)12-9(16)13(4)7-2-5(15)6(3-14)17-7/h5-7,14-15H,2-3H2,1H3,(H2,10,12,16)/t5-,6+,7+/m0/s1
• InChI Key： ATTRMYMZQWIZOR-RRKCRQDMSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(N=C(N)N=C1C)=O)O

Computed Properties

• Exact Mass: 242.10150494g/mol
• Monoisotopic Mass: 242.10150494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 121Ų